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Compound of Interest

Compound Name: Rhenium(V) chloride

Cat. No.: B078131 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers working with the hydrolysis of Rhenium(V) chloride (ReCl₅).

Frequently Asked Questions (FAQs)
Q1: What is the expected outcome of Rhenium(V) chloride hydrolysis?

The hydrolysis of Rhenium(V) chloride is a complex process that can yield a variety of

products depending on the reaction conditions, particularly the amount of water present. The

reaction involves the stepwise replacement of chloride ligands with hydroxyl groups, leading to

the formation of various rhenium oxochlorides. With an excess of water, the final product is

typically a hydrated rhenium(V) oxide.

Identified hydrolysis-related products include:

Rhenium oxytetrachloride (ReOCl₄)

Aquo-rhenium oxytetrachloride (ReOCl₄(OH₂))

Dirhenium trioxide hexachloride ((ReO₃Cl)₂Re₂O₃Cl₆)

Rhenium oxydichloride (ReOCl₂)[1]

Complete hydrolysis ultimately leads to the formation of hydrated rhenium oxides, with the

release of hydrogen chloride (HCl) gas.[2][3]
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Q2: What is the general mechanism for the hydrolysis of Rhenium(V) chloride?

While a detailed, universally agreed-upon mechanism is not extensively documented due to the

reaction's complexity and the high reactivity of the intermediates, a plausible pathway can be

proposed. The process likely begins with the coordination of water molecules to the rhenium

center, followed by the elimination of HCl. This process repeats, gradually replacing the

chloride ligands with oxo and hydroxo groups. The intermediate oxochloride species can then

undergo condensation reactions to form polynuclear rhenium complexes.

Q3: Why is it critical to handle Rhenium(V) chloride in an inert atmosphere?

Rhenium(V) chloride is extremely sensitive to moisture and air.[2] Exposure to atmospheric

water will lead to rapid and uncontrolled hydrolysis, resulting in the formation of a brown, ill-

defined mixture of hydrolysis products and the release of corrosive HCl gas.[2][3] All handling

of ReCl₅ should be performed under a dry, inert atmosphere, such as in a glovebox or using

Schlenk line techniques.
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Problem Possible Cause Recommended Solution

Immediate formation of a

brown/black precipitate upon

opening the container.

Exposure to atmospheric

moisture.

Discard the reagent as it is

likely contaminated with

hydrolysis products. For future

experiments, ensure all

handling is performed under a

strictly inert and dry

atmosphere (e.g., argon or

nitrogen).

Inconsistent or unexpected

reaction products between

experiments.

1. Variable amounts of water in

the reaction. 2. Trace moisture

in the solvent. 3. Age and

quality of the ReCl₅ starting

material.

1. Use a stoichiometric and

controlled addition of water for

partial hydrolysis. 2. Ensure all

solvents are rigorously dried

and deoxygenated before use.

3. Use freshly sublimed ReCl₅

for best results.[3] The age of

the ReCl₅ can play a role in the

products formed.[4]

Formation of a green or blue

solution during the reaction.

Reduction of Rhenium(V) to

lower oxidation states (e.g.,

Re(IV) or Re(III)).

This may occur in the

presence of reducing agents or

under certain reaction

conditions. Analyze the

products to identify the

rhenium species present. The

hexachlororhenate(IV) ion,

ReCl₆²⁻, is known to be green.

[5]

Difficulty in isolating and

characterizing the final

product.

Formation of a mixture of

products or amorphous

materials.

Employ a range of analytical

techniques for

characterization, including

single-crystal X-ray diffraction,

X-ray powder diffraction,

infrared and Raman

spectroscopy, and neutron

activation analysis.[1] Consider
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using polar solvents for the

formation of monomeric

species, which may be easier

to isolate and characterize.[4]

Quantitative Data
The following table summarizes key properties of Rhenium(V) chloride.

Property Value Reference

Molecular Formula
ReCl₅ (exists as the dimer

Re₂Cl₁₀ in the solid state)
[3]

Molar Mass 363.471 g/mol [2][3]

Appearance Red-brown solid [2][3]

Density 4.9 g/cm³ [2][3]

Melting Point 220 °C [2][3]

Solubility in water
Decomposes with the release

of HCl gas
[2][3]

Experimental Protocols
Controlled Hydrolysis of Rhenium(V) Chloride

This protocol describes a general method for the controlled hydrolysis of ReCl₅ to form rhenium

oxochloride species. Caution: This experiment must be performed under a strict inert

atmosphere.

Preparation:

In an argon- or nitrogen-filled glovebox, weigh 1.0 g of freshly sublimed Rhenium(V)
chloride into a dry 100 mL Schlenk flask equipped with a magnetic stir bar.

Add 50 mL of a rigorously dried, non-polar solvent (e.g., carbon tetrachloride or benzene).
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Seal the flask and remove it from the glovebox.

Reaction:

Place the flask on a magnetic stirrer in a fume hood.

Prepare a solution of a stoichiometric amount of water in the same dried solvent. For

example, for the synthesis of ReOCl₄, a 1:1 molar ratio of ReCl₅ to H₂O is required.

Using a gas-tight syringe, slowly add the water-solvent solution dropwise to the stirred

suspension of ReCl₅ over a period of 30 minutes.

Allow the reaction to stir at room temperature for 24 hours.

Product Isolation and Characterization:

The product may precipitate out of the solution. Isolate the solid product by filtration under

inert atmosphere.

Wash the product with a small amount of the dry solvent and dry it under vacuum.

Characterize the product using appropriate analytical techniques such as IR spectroscopy

(to observe Re=O stretching frequencies) and elemental analysis.
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Caption: Proposed stepwise hydrolysis pathway of Rhenium(V) chloride.
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Inert Atmosphere (Glovebox)

1. Weigh ReCl₅

2. Dissolve in dry solvent

3. Prepare H₂O in dry solvent

4. Slow, dropwise addition of H₂O solution

5. Stir at room temperature

6. Isolate product (filtration)

7. Characterize product
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Caption: Experimental workflow for the controlled hydrolysis of ReCl₅.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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